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Compound of Interest

Compound Name: 3,5-dimethylfluorobenzene

Cat. No.: B041435

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3,5-dimethylfluorobenzene. The information is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical and Physical Properties

3,5-Dimethylfluorobenzene is an aromatic organic compound. While a specific Safety Data
Sheet (SDS) for this compound was not found, its properties can be inferred from similar
fluorinated aromatic hydrocarbons. It is expected to be a liquid at room temperature with a
characteristic aromatic odor. It is likely flammable and should be stored in a cool, well-
ventilated area away from heat and ignition sources.

Table 1: Physical and Chemical Properties of Structurally Similar Compounds

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b041435?utm_src=pdf-interest
https://www.benchchem.com/product/b041435?utm_src=pdf-body
https://www.benchchem.com/product/b041435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

1-Fluoro-3,5-

1,3,5-

Property . Fluorobenzene .
Dimethylbenzene Trifluorobenzene
Molecular Formula C8H9F C6H5F[1] C6H3F3
Molecular Weight 124.16 g/mol 96.1 g/mol [2] Not specified
Appearance Colorless liquid Colorless liquid[2] Colorless liquid[3]
Odor Aromatic odor Aromatic odor[2] Odorless|[3]
Boiling Point 150 - 152 °C 185.2°F (85.1°C)[2] 75 - 76 °C[3]
Melting Point -54 °C -42.2°F (-41.2°C)[2] -5.5 °C[3]
Flash Point 35°C 5°F (-15°C)[2] <-7°C[3]
Density 0.96 g/cm?3 1.0225 at 68°F[2] 1.270 g/cm3[3]
Solubility in Water Insoluble 110 10 mg/ml. at No information

68°F[2]

available

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 3,5-dimethylfluorobenzene and similar chemicals. The selection of PPE should be

based on a thorough risk assessment of the specific procedures being performed.

Table 2: Recommended Personal Protective Equipment
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Protection Type

Recommended Equipment

Specifications and
Rationale

Eye and Face Protection

Safety goggles or a face
shield[4]

Must be worn to protect
against chemical splashes. A
face shield provides additional

protection for the face.

Hand Protection

Chemical-resistant gloves

(e.g., neoprene, nitrile rubber)

[5]16]

Provides protection against
skin contact. Neoprene is often
recommended for fluorine
compounds.[6] Always check
with the glove manufacturer for

specific chemical compatibility.

Skin and Body Protection

Flame-resistant lab coat, long

pants, and closed-toe shoes[5]

[6]

A lab coat should be worn to
protect street clothing and skin
from contamination. Flame-
resistant material is
recommended due to the

flammability of the compound.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. A
respirator with an appropriate
organic vapor filter may be
necessary for poorly ventilated

areas or in case of a spill.[5][7]

Engineering controls like fume
hoods are the primary method

to control inhalation hazards.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment.
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Caption: Workflow for Selecting Appropriate PPE.
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Operational Plan: Step-by-Step Handling
Procedures

e Preparation:

o Ensure that a current Safety Data Sheet for a similar compound is reviewed and
understood by all personnel involved.

o Verify that the work area is clean and free of clutter.

o Confirm that the chemical fume hood is functioning correctly.

o Ensure that an eyewash station and safety shower are readily accessible.[7]

o Assemble all necessary equipment and reagents before starting the experiment.
» Handling:

o Wear the appropriate personal protective equipment as determined by the risk
assessment.[7][8]

o Conduct all manipulations of 3,5-dimethylfluorobenzene inside a certified chemical fume
hood to minimize inhalation exposure.

o Ground all equipment to prevent static discharge, which could be an ignition source.[3][8]
o Use non-sparking tools and explosion-proof equipment.[3][7]
o Keep containers tightly closed when not in use to prevent the release of vapors.[8]
o Avoid contact with skin, eyes, and clothing.[8]
o Do not eat, drink, or smoke in the laboratory.[7]
o Storage:

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[7]
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o Keep the container tightly sealed.
o Store separately from oxidizing agents and other incompatible materials.[7]

Disposal Plan

The disposal of 3,5-dimethylfluorobenzene and its contaminated waste must be handled as
hazardous waste.

o Waste Collection:

o Collect all waste containing 3,5-dimethylfluorobenzene in a dedicated, properly labeled,
and sealed hazardous waste container.[5]

o The label should clearly identify the contents as "Hazardous Waste" and list the full
chemical name.[5]

» Waste Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and cool
hazardous waste accumulation area.[5]

o Keep the container away from ignition sources and incompatible materials.[5]
o Waste Disposal:

o Arrange for the collection and disposal of the hazardous waste through a licensed and
approved waste disposal contractor.[5]

o Provide the contractor with the Safety Data Sheet (or information on a similar compound)
for proper handling and disposal.[5]

o Do not dispose of this chemical down the drain or in the regular trash.[5] High-temperature
incineration in a facility permitted to handle halogenated organic waste is a potential
disposal method.[9]

Emergency Procedures
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Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated, but avoid creating high airflow that could spread
vapors.

Contain: If safe to do so, contain the spill using an inert absorbent material such as sand,
silica gel, or vermiculite.[7][10]

Collect: Use non-sparking tools to collect the absorbed material and place it in a sealed
container for hazardous waste disposal.[3][7]

Decontaminate: Clean the spill area with a suitable laboratory detergent and water. Collect
all cleaning materials as hazardous waste.[9]

Report: Report the spill to the institution's environmental health and safety department.[5]

First Aid:

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[7][10]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[7]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
3,5-Dimethylfluorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041435#personal-protective-equipment-for-handling-
3-5-dimethylfluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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